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Compound of Interest

Compound Name: H-DL-TYR(ME)-OH

Cat. No.: B1347117 Get Quote

Essential Safety and Handling Guide for H-DL-
TYR(ME)-OH
For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring safe handling and disposal of chemical compounds is paramount. This guide provides

immediate and essential safety and logistical information for handling H-DL-TYR(ME)-OH, a

derivative of the amino acid tyrosine. While specific hazard data for H-DL-TYR(ME)-OH is not

readily available, this document outlines procedures based on best practices for handling

similar non-hazardous chemical compounds in a laboratory setting.

Personal Protective Equipment (PPE)
The consistent use of appropriate Personal Protective Equipment is the primary defense

against potential chemical exposure and contamination. The following table summarizes the

recommended PPE for handling H-DL-TYR(ME)-OH.
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PPE Category Item
Specifications and
Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes of solutions or

airborne particles of the solid

compound.[1]

Hand Protection Nitrile or latex gloves

Prevents direct skin contact

with the chemical, minimizing

the risk of absorption.[1]

Body Protection Laboratory coat

Protects skin and personal

clothing from contamination

during handling procedures.[1]

Respiratory Protection Dust mask or respirator

Recommended when weighing

large quantities of the

powdered form or if there is a

risk of generating dust, to

minimize inhalation.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to proper handling procedures is critical for both personal safety and maintaining

the integrity of the compound for experimental use.

Preparation and Weighing:

Ensure the work area, such as a laboratory bench or a chemical fume hood, is clean,

uncluttered, and well-ventilated.[1][2]

Wear all required PPE as outlined in the table above.

To minimize inhalation of the powdered form, weighing should be conducted in a fume

hood or a designated weighing enclosure.

Dissolving and Solution Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_H_Lys_lys_pro_tyr_ile_leu_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_H_Lys_lys_pro_tyr_ile_leu_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_H_Lys_lys_pro_tyr_ile_leu_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_H_Lys_lys_pro_tyr_ile_leu_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_H_Lys_lys_pro_tyr_ile_leu_OH.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_H_Tyr_H2PO3_OH_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When preparing solutions, add the solid H-DL-TYR(ME)-OH to the solvent slowly to avoid

splashing.

Handle all solutions within a fume hood to minimize exposure to any potential vapors.

Clearly label all containers with the chemical name, concentration, date, and your initials.

Storage:

Store H-DL-TYR(ME)-OH in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[3]

For long-term stability, refer to the manufacturer's specific storage temperature

recommendations.

Emergency Procedures
In the event of accidental exposure, follow these first aid measures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[1][4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical advice.[1]

Disposal Plan
Proper disposal of H-DL-TYR(ME)-OH and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect unused or waste H-DL-TYR(ME)-OH powder in a dedicated, sealed,

and clearly labeled container.[2][5]
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Liquid Waste: Collect solutions containing H-DL-TYR(ME)-OH in a separate, sealed, and

labeled container designated for aqueous or solvent-based chemical waste, as

appropriate.[5]

Contaminated Materials: Dispose of items such as gloves, pipette tips, and weighing

paper that have come into contact with the chemical in a designated container for solid

chemical waste.[5]

Container Management:

Use only approved, chemically resistant containers for waste collection.

Ensure containers are tightly sealed to prevent leaks or spills.[2]

Do not overfill waste containers.

Final Disposal:

All chemical waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal company.[5]

Never dispose of H-DL-TYR(ME)-OH down the drain or in the regular trash.[2]
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Caption: Workflow for the safe handling and disposal of H-DL-TYR(ME)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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